2-Hydroxycinnamic acid
2-Hydroxycinnamic acid
2-Hydroxycinnamic acid, also known as 2-coumarate or 2-coumaric acid, belongs to the class of organic compounds known as hydroxycinnamic acids. Hydroxycinnamic acids are compounds containing an cinnamic acid where the benzene ring is hydroxylated. 2-Hydroxycinnamic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Outside of the human body, 2-hydroxycinnamic acid can be found in a number of food items such as soy bean, rye bread, bilberry, and date. This makes 2-hydroxycinnamic acid a potential biomarker for the consumption of these food products.
2-coumaric acid is a monohydroxycinnamic acid in which the hydroxy substituent is located at C-2 of the phenyl ring. It has a role as a plant metabolite. It is a conjugate acid of a 2-coumarate.
2-coumaric acid is a monohydroxycinnamic acid in which the hydroxy substituent is located at C-2 of the phenyl ring. It has a role as a plant metabolite. It is a conjugate acid of a 2-coumarate.
Brand Name:
Vulcanchem
CAS No.:
614-60-8
VCID:
VC0145774
InChI:
InChI=1S/C9H8O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6,10H,(H,11,12)/b6-5+
SMILES:
C1=CC=C(C(=C1)C=CC(=O)O)O
Molecular Formula:
C9H8O3
Molecular Weight:
164.16 g/mol
2-Hydroxycinnamic acid
CAS No.: 614-60-8
Reference Standards
VCID: VC0145774
Molecular Formula: C9H8O3
Molecular Weight: 164.16 g/mol
| CAS No. | 614-60-8 |
|---|---|
| Product Name | 2-Hydroxycinnamic acid |
| Molecular Formula | C9H8O3 |
| Molecular Weight | 164.16 g/mol |
| IUPAC Name | (E)-3-(2-hydroxyphenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C9H8O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6,10H,(H,11,12)/b6-5+ |
| Standard InChIKey | PMOWTIHVNWZYFI-AATRIKPKSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)/C=C/C(=O)O)O |
| SMILES | C1=CC=C(C(=C1)C=CC(=O)O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C=CC(=O)O)O |
| Melting Point | 217 dec °C |
| Physical Description | Solid |
| Description | 2-Hydroxycinnamic acid, also known as 2-coumarate or 2-coumaric acid, belongs to the class of organic compounds known as hydroxycinnamic acids. Hydroxycinnamic acids are compounds containing an cinnamic acid where the benzene ring is hydroxylated. 2-Hydroxycinnamic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Outside of the human body, 2-hydroxycinnamic acid can be found in a number of food items such as soy bean, rye bread, bilberry, and date. This makes 2-hydroxycinnamic acid a potential biomarker for the consumption of these food products. 2-coumaric acid is a monohydroxycinnamic acid in which the hydroxy substituent is located at C-2 of the phenyl ring. It has a role as a plant metabolite. It is a conjugate acid of a 2-coumarate. |
| Synonyms | 2-hydroxycinnamic acid 2-hydroxycinnamic acid, (E)-isomer 2-hydroxycinnamic acid, (Z)-isomer ortho-hydroxycinnamic acid |
| PubChem Compound | 637540 |
| Last Modified | Nov 11 2021 |
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